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Compound of Interest

Compound Name: CTX-0294885 hydrochloride

Cat. No.: B10779493

Technical Support Center: CTX-0294885
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility, handling, and experimental use of
CTX-0294885 hydrochloride.

Solubility Data

CTX-0294885 hydrochloride exhibits varying solubility across different laboratory solvents.
The following table summarizes the quantitative solubility data for easy comparison. For
optimal results, it is recommended to use fresh, anhydrous solvents.
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Concentration .
Solvent Molar Equivalent Notes
(mg/mL)

Moisture-absorbing
DMSO can reduce
45.67 - 200.94 mM[1] solubility; use fresh

DMSO 20 - 88 mg/mL[1][2][3] o
[3] DMSO. Sonication is
recommended to aid
dissolution.[1][3]
DMF 20 mg/mL[2] ~45.67 mM
DMSO:PBS (pH 7.2)
0.5 mg/mL[2] ~1.14 mM
(1:2)
0.1 mg/mL (low Insoluble according to
Ethanol - ~0.23 mM
solubility)[2] other sources.[1]
Water Insoluble[1]

Troubleshooting and FAQs

This section addresses common issues and questions that may arise during the handling and
use of CTX-0294885 hydrochloride.

Q1: My CTX-0294885 hydrochloride is not fully dissolving in DMSO. What should | do?
Al: Several factors can affect the dissolution of CTX-0294885 hydrochloride in DMSO.

e Use Fresh DMSO: DMSO is hygroscopic and can absorb moisture, which may reduce the
solubility of the compound. It is recommended to use fresh, anhydrous DMSO.[1]

» Sonication: To aid dissolution, sonication of the solution is recommended.[3]
e Warming: Gentle warming of the solution can also help to increase solubility.

o Concentration: Ensure you are not exceeding the maximum solubility of the compound in
DMSO, which is reported to be up to 88 mg/mL.[1]
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Q2: Can | store CTX-0294885 hydrochloride in a solvent for a long period?

A2: Stock solutions of CTX-0294885 hydrochloride in a solvent should be stored appropriately
to maintain stability.

o Storage Temperature: It is recommended to store stock solutions at -80°C for up to one year
or at -20°C for up to one month.[1]

* Freeze-Thaw Cycles: To avoid degradation, it is advisable to aliquot the stock solution into
smaller volumes to prevent repeated freeze-thaw cycles.[1]

Q3: Is CTX-0294885 hydrochloride suitable for in vivo studies?

A3: Yes, CTX-0294885 hydrochloride can be used for in vivo experiments. However, due to its
low aqueous solubility, a specific formulation is required. A common formulation involves a
mixture of DMSO, PEG300, Tween 80, and saline.[3] It is crucial to prepare this formulation
freshly and use it immediately for the best results.[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

» Preparation: Bring the vial of CTX-0294885 hydrochloride powder and a tube of fresh,
anhydrous DMSO to room temperature.

o Calculation: Calculate the required volume of DMSO to achieve a 10 mM concentration. The
molecular weight of CTX-0294885 hydrochloride is 474.39 g/mol . For 1 mg of the
compound, you would add 210.8 pL of DMSO.

» Dissolution: Add the calculated volume of DMSO to the vial of CTX-0294885 hydrochloride.
e Mixing: Vortex the solution and sonicate if necessary until the compound is fully dissolved.[3]
o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C.[1]

Visualized Experimental Workflow and Signaling
Pathway
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The following diagrams illustrate key aspects of working with CTX-0294885 hydrochloride.

Experimental Workflow: Solubilization
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Caption: A flowchart of the recommended solubilization protocol for CTX-0294885
hydrochloride in DMSO.
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CTX-0294885 as a Broad-Spectrum Kinase Inhibitor
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Caption: A diagram illustrating CTX-0294885 as a broad-spectrum inhibitor of multiple kinase
families.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. caymanchem.com [caymanchem.com]

3. CTX-0294885 | TargetMol [targetmol.com]

To cite this document: BenchChem. [CTX-0294885 hydrochloride solubility in DMSO and
other solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10779493#ctx-0294885-hydrochloride-solubility-in-
dmso-and-other-solvents]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10779493?utm_src=pdf-body-img
https://www.benchchem.com/product/b10779493?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ctx-0294885.html
https://www.caymanchem.com/product/22197/ctx-0294885
https://www.targetmol.com/compound/ctx-0294885
https://www.benchchem.com/product/b10779493#ctx-0294885-hydrochloride-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b10779493#ctx-0294885-hydrochloride-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b10779493#ctx-0294885-hydrochloride-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b10779493#ctx-0294885-hydrochloride-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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